Cas no 868142-78-3 ((2Z,5Z)-5-(3-ethoxy-4-hydroxyphenyl)methylidene-3-ethyl-2-(ethylimino)-1,3-thiazolidin-4-one)

• Product Name: (2Z,5Z)-5-(3-ethoxy-4-hydroxyphenyl)methylidene-3-ethyl-2-(ethylimino)-1,3-thiazolidin-4-one
• CAS No: 868142-78-3
• MF: C₁₆H₂₀N₂O₃S
• MW: 320.406602859497
• CID: 6337186
• PubChem ID: 2143065
• Update Time: 2025-07-20

(2Z,5Z)-5-(3-ethoxy-4-hydroxyphenyl)methylidene-3-ethyl-2-(ethylimino)-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (2Z,5Z)-5-(3-ethoxy-4-hydroxyphenyl)methylidene-3-ethyl-2-(ethylimino)-1,3-thiazolidin-4-one
• 868142-78-3
• AKOS002203044
• (2Z,5Z)-5-(3-ethoxy-4-hydroxybenzylidene)-3-ethyl-2-(ethylimino)thiazolidin-4-one
• SMR000238000
• HMS1654K17
• BDBM391602
• SR-01000014302
• CHEMBL3194545
• MLS000697342
• (2Z,5Z)-5-[(3-ETHOXY-4-HYDROXYPHENYL)METHYLIDENE]-3-ETHYL-2-(ETHYLIMINO)-1,3-THIAZOLIDIN-4-ONE
• ETI-T-424
• SR-01000014302-1
• HMS2582A03
• (5Z)-5-[(3-ethoxy-4-hydroxyphenyl)methylidene]-3-ethyl-2-ethylimino-1,3-thiazolidin-4-one
• US10300048, Compound 4
• F1691-2936

• Inchi： 1S/C16H20N2O3S/c1-4-17-16-18(5-2)15(20)14(22-16)10-11-7-8-12(19)13(9-11)21-6-3/h7-10,19H,4-6H2,1-3H3/b14-10-,17-16+
• InChI Key： UJVDURMVRHMNSR-OJSJQURBSA-N
• SMILES： S1/C(=N/CC)/N(C(/C/1=C/C1C=CC(=C(C=1)OCC)O)=O)CC

Computed Properties

• Exact Mass: 320.11946368g/mol
• Monoisotopic Mass: 320.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 87.4Ų

Additional information on (2Z,5Z)-5-(3-ethoxy-4-hydroxyphenyl)methylidene-3-ethyl-2-(ethylimino)-1,3-thiazolidin-4-one

Recent Advances in the Study of (2Z,5Z)-5-(3-ethoxy-4-hydroxyphenyl)methylidene-3-ethyl-2-(ethylimino)-1,3-thiazolidin-4-one (CAS: 868142-78-3)

The compound (2Z,5Z)-5-(3-ethoxy-4-hydroxyphenyl)methylidene-3-ethyl-2-(ethylimino)-1,3-thiazolidin-4-one (CAS: 868142-78-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this thiazolidinone derivative as a promising scaffold for drug development, particularly in the context of anti-inflammatory and anticancer therapies. The compound's ability to modulate key signaling pathways, such as NF-κB and MAPK, has been demonstrated in vitro and in vivo, suggesting its potential as a multi-targeted therapeutic agent. Furthermore, its structural features, including the ethoxy and hydroxyphenyl groups, contribute to its enhanced bioavailability and target specificity.

One of the most notable advancements in the study of this compound is its application in the treatment of chronic inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry revealed that (2Z,5Z)-5-(3-ethoxy-4-hydroxyphenyl)methylidene-3-ethyl-2-(ethylimino)-1,3-thiazolidin-4-one exhibits potent inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in murine models of rheumatoid arthritis. The study also reported a favorable pharmacokinetic profile, with minimal off-target effects, making it a viable candidate for further clinical development.

In addition to its anti-inflammatory properties, recent research has explored the compound's anticancer potential. A preprint article from BioRxiv (2024) demonstrated that this thiazolidinone derivative induces apoptosis in various cancer cell lines, including breast and colon cancer, through the activation of intrinsic apoptotic pathways. The study also identified the compound's ability to synergize with conventional chemotherapeutic agents, such as doxorubicin, enhancing their efficacy while reducing systemic toxicity.

From a mechanistic perspective, molecular docking studies have provided insights into the compound's interaction with key protein targets, such as COX-2 and Bcl-2. These studies suggest that the (2Z,5Z)-configuration and the presence of the ethylimino group are critical for its binding affinity and biological activity. Computational modeling has further supported these findings, highlighting the compound's potential for structure-activity relationship (SAR) optimization.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, formulation optimization, and long-term safety profiles need to be addressed in future studies. However, the growing body of evidence underscores the therapeutic potential of (2Z,5Z)-5-(3-ethoxy-4-hydroxyphenyl)methylidene-3-ethyl-2-(ethylimino)-1,3-thiazolidin-4-one, positioning it as a key player in the next generation of small-molecule therapeutics.

In conclusion, the latest research on (2Z,5Z)-5-(3-ethoxy-4-hydroxyphenyl)methylidene-3-ethyl-2-(ethylimino)-1,3-thiazolidin-4-one (CAS: 868142-78-3) highlights its multifaceted biological activities and therapeutic potential. Continued investigation into its mechanisms of action and clinical applications will be essential for realizing its full potential in the treatment of inflammatory and neoplastic diseases.